Cas no 447402-12-2 (3-bromo-2-(bromomethyl)-1-benzofuran)

• Product Name: 3-bromo-2-(bromomethyl)-1-benzofuran
• CAS No: 447402-12-2
• MF: C₉H₆Br₂O
• MW: 289.951341152191
• MDL: MFCD29991558
• CID: 2643653
• PubChem ID: 17862884
• Update Time: 2025-11-02

3-bromo-2-(bromomethyl)-1-benzofuran Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-(bromomethyl)-1-benzofuran
• EN300-267770
• G53395
• 3-bromo-2-bromomethylbenzofuran
• SCHEMBL3380979
• XSA40212
• WIHABELRBPWGPB-UHFFFAOYSA-N
• 447402-12-2

• MDL： MFCD29991558
• Inchi： 1S/C9H6Br2O/c10-5-8-9(11)6-3-1-2-4-7(6)12-8/h1-4H,5H2
• InChI Key： WIHABELRBPWGPB-UHFFFAOYSA-N
• SMILES： BrC1=C(CBr)OC2C=CC=CC=21

Computed Properties

• Exact Mass: 289.87649Da
• Monoisotopic Mass: 287.87854Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 13.1Ų

Additional information on 3-bromo-2-(bromomethyl)-1-benzofuran

Comprehensive Overview of 3-Bromo-2-(bromomethyl)-1-benzofuran (CAS No. 447402-12-2)

3-Bromo-2-(bromomethyl)-1-benzofuran (CAS No. 447402-12-2) is a halogenated benzofuran derivative with significant applications in organic synthesis and pharmaceutical research. This compound, characterized by its bromine substituents, is widely utilized as a building block in the development of complex molecular structures. Its unique chemical properties, including reactivity and stability, make it a valuable intermediate in modern chemistry.

The growing interest in benzofuran derivatives stems from their versatility in drug discovery and material science. Researchers frequently search for "3-Bromo-2-(bromomethyl)-1-benzofuran uses" or "CAS 447402-12-2 synthesis methods," highlighting its relevance in academic and industrial settings. This compound is particularly noted for its role in constructing heterocyclic frameworks, which are pivotal in designing bioactive molecules.

In recent years, the demand for halogenated organic compounds has surged due to their applications in agrochemicals and functional materials. 3-Bromo-2-(bromomethyl)-1-benzofuran is often discussed in forums exploring "advanced organic synthesis techniques" or "benzofuran-based pharmaceuticals." Its compatibility with cross-coupling reactions, such as Suzuki or Heck reactions, further enhances its utility in creating tailored molecular architectures.

From an environmental perspective, the compound's stability and low volatility align with the increasing focus on "sustainable chemical processes." Laboratories optimizing "green chemistry protocols" often evaluate 447402-12-2 for its efficiency and minimal ecological impact. This aligns with global trends toward eco-friendly research methodologies.

Analytical techniques like NMR spectroscopy and mass spectrometry are essential for characterizing 3-Bromo-2-(bromomethyl)-1-benzofuran. Questions such as "how to purify CAS 447402-12-2" or "spectral data interpretation" are common among chemists working with this compound. Proper handling and storage are critical to maintaining its integrity, as emphasized in technical literature.

In summary, 3-Bromo-2-(bromomethyl)-1-benzofuran (CAS No. 447402-12-2) represents a cornerstone in synthetic chemistry, bridging gaps between theoretical research and practical applications. Its adaptability to diverse reaction conditions and alignment with contemporary scientific priorities ensure its continued prominence in chemical innovation.